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Compound of Interest

tert-Butyl (2-
Compound Name:

(benzylamino)ethyl)carbamate

Cat. No.: B152965

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butyl (2-
(benzylamino)ethyl)carbamate, a versatile synthetic intermediate crucial in the development
of complex pharmaceutical agents. This document details its chemical properties, synthesis
protocols, and its strategic utility in multi-step organic synthesis.

Core Chemical Properties and Identifiers

tert-Butyl (2-(benzylamino)ethyl)carbamate is a key bifunctional molecule featuring a Boc-
protected primary amine and a secondary benzylamine. This unique structure allows for
selective chemical modifications, making it a valuable building block in medicinal chemistry. Its
fundamental properties are summarized below.
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Property Value Citations
Molecular Weight 250.34 g/mol [1112]
Molecular Formula C14H22N202 [21[31[4]
CAS Number 174799-52-1 [1][3]

tert-butyl N-[2-
IUPAC Name _ [51[6]
(benzylamino)ethyl]carbamate

_ Low-melting solid, semi-solid,
Physical Form o [6]
or liquid

N Keep in dark place, inert
Storage Conditions [1][6]
atmosphere, 2-8°C

ZSJCBAQDXIZTTC-
INChl Key [2][6]
UHFFFAOYSA-N

Note: The hydrochloride salt of this compound has a molecular weight of 286.80 g/mol and a
molecular formula of C14H23CIN202.[5]

Strategic Importance in Synthesis

The significance of tert-Butyl (2-(benzylamino)ethyl)carbamate lies in the differential
reactivity of its two nitrogen atoms. The tert-butoxycarbonyl (Boc) group protects the primary
amine, rendering it temporarily inert to many reaction conditions. This allows for selective
reactions to occur at the more nucleophilic secondary benzylamine.

The Boc group is stable under a wide range of conditions but can be easily and cleanly
removed under acidic conditions. This process involves protonation of the carbamate's
carbonyl oxygen, followed by fragmentation to yield the free amine, carbon dioxide, and a
stable tert-butyl cation. The formation of gaseous byproducts provides a strong thermodynamic
driving force for this deprotection.

Furthermore, the benzyl group offers an orthogonal deprotection strategy, as it can be removed
under various hydrogenolysis conditions. This dual-functionality makes the compound an
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invaluable precursor for creating diverse and complex molecular scaffolds, such as in the
synthesis of the insomnia therapeutic Suvorexant.

tert-Butyl (2-(benzylamino)ethyl)carbamate

Boc-NH-(CHz)2-NH-Bn

Acidic Conditions Hydrogenolysis
(e.g., TFA, HCI) (e.g., Hz, Pd/C)

Selective Deprotection Pathways

Click to download full resolution via product page

Selective deprotection pathways for the carbamate.

Experimental Protocols

The synthesis of tert-Butyl (2-(benzylamino)ethyl)carbamate is typically achieved through
the coupling of a mono-protected ethylenediamine with a benzyl group source. Reductive
amination is a common and effective strategy.

A crucial starting material is N-Boc-ethylenediamine. One common method for its preparation
involves reacting ethylenediamine with di-tert-butyl dicarbonate (Boc20). To favor the formation
of the mono-protected product, a significant excess of the diamine is often employed.

Protocol:

» A mixture of ethylenediamine (e.g., 10 equivalents) in a suitable solvent such as dioxane and
water is prepared and stirred at room temperature under an inert atmosphere (e.g., argon).

[7]
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o A solution of di-tert-butyl dicarbonate (1 equivalent) in dioxane is added dropwise to the
stirred ethylenediamine mixture over a period of 20-30 minutes.[7]

e The reaction mixture is stirred at room temperature for an extended period (e.g., 16 hours).

[7]
o Following the reaction, the mixture is filtered and concentrated under reduced pressure.[7]

e The resulting residue is then subjected to extraction (e.g., with diethyl ether) and purification
steps, such as high vacuum distillation, to yield pure t-butyl (2-aminoethyl)carbamate.[7]

Protocol:

e Imine Formation: N-Boc-ethylenediamine (1 equivalent) and benzaldehyde (1 equivalent) are
dissolved in a suitable solvent, such as methanol or dichloromethane. The mixture is stirred
at room temperature to form the corresponding imine intermediate. The reaction can be
facilitated by the addition of a dehydrating agent like anhydrous magnesium sulfate.

e Reduction: A reducing agent, such as sodium borohydride (NaBHa4) or sodium
triacetoxyborohydride (STAB), is added portion-wise to the reaction mixture at a controlled
temperature (e.g., 0°C to room temperature).

o Work-up: The reaction is stirred until completion, as monitored by an appropriate technique
(e.g., TLC or LC-MS). The reaction is then quenched, typically with water or a saturated
aqueous solution of ammonium chloride.

o Extraction and Purification: The aqueous mixture is extracted with an organic solvent (e.g.,
ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then
purified, commonly by column chromatography on silica gel, to yield the final product.

General Synthesis Workflow

Reduction Extract tion & Purification
> (Reducing Agent, e.g., NaBHa) s ‘ Quench & Aqueous Work-up |—> ‘ (e.g.. Column Chromatography)
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+ Bel

mine Formation
Benzaldehyde Ive

ent, e.g., MeOH)

I tert-Butyl
(Sol (2-(benzylamino)ethyl)carbamate

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://prepchem.com/t-butyl-2-aminoethyl-carbamate/
https://prepchem.com/t-butyl-2-aminoethyl-carbamate/
https://prepchem.com/t-butyl-2-aminoethyl-carbamate/
https://prepchem.com/t-butyl-2-aminoethyl-carbamate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

A generalized workflow for the synthesis of the title compound.

Analytical Methods

The characterization and purity assessment of tert-Butyl (2-(benzylamino)ethyl)carbamate
and related compounds typically involve standard analytical techniques in organic chemistry.
These include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are used to
confirm the molecular structure by analyzing the chemical shifts, integration, and coupling
patterns of the protons and carbons.

e Mass Spectrometry (MS): Techniques like Electrospray lonization (ESI) or Gas
Chromatography-Mass Spectrometry (GC-MS) are employed to determine the molecular
weight and fragmentation pattern, confirming the compound's identity.

o Chromatography: Thin-Layer Chromatography (TLC) is used for rapid reaction monitoring,
while High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are
utilized for purity assessment and quantification.

This guide provides foundational information for the effective use of tert-Butyl (2-
(benzylamino)ethyl)carbamate in research and development. Its unique properties make it a
cornerstone intermediate for the synthesis of novel, biologically active molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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